1-Butyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(morpholin-4-yl)-1,4-dihydroquinolin-4-one

• IUPAC Name: 1-butyl-3-(4-ethylphenyl)sulfonyl-6-fluoro-7-morpholin-4-ylquinolin-4-one
• InChI: InChI=1S/C25H29FN2O4S/c1-3-5-10-28-17-24(33(30,31)19-8-6-18(4-2)7-9-19)25(29)20-15-21(26)23(16-22(20)28)27-11-13-32-14-12-27/h6-9,15-17H,3-5,10-14H2,1-2H3
• InChI Key: JMZKECYFBZKIRC-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=C(C(=O)C2=CC(=C(C=C21)N3CCOCC3)F)S(=O)(=O)C4=CC=C(C=C4)CC
• Molecular Formula: C25H29FN2O4S
• Molecular Weight: 472.6 g/mol

Description

1-Butyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(morpholin-4-yl)-1,4-dihydroquinolin-4-one is a useful research compound. Its molecular formula is C25H29FN2O4S and its molecular weight is 472.58. The purity is usually 95%.
BenchChem offers high-quality 1-Butyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(morpholin-4-yl)-1,4-dihydroquinolin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Butyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(morpholin-4-yl)-1,4-dihydroquinolin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• A study involving the synthesis and characterization of related compounds, exploring their biological activities such as antibacterial, antioxidant, and anti-TB properties. These compounds show remarkable activity, indicating potential use in medical research and drug development (Mamatha S.V et al., 2019).

Chemical Synthesis Techniques

• Research on synthesizing related compounds using various chemical reactions, highlighting innovative approaches to creating molecules with potential pharmaceutical relevance (Pang Hua, 2004).

Photophysical Properties

• Investigations into the photophysical properties of related fluorophore molecules, providing a basis for applications in solar energy conversion and fluorescence microscopy, which could be relevant for materials science and biological imaging (Wenjun Wu et al., 2009).

Antimicrobial Activity

• Studies on the antimicrobial potency of related compounds, particularly against bacteria and fungi, which underscores their potential in developing new antimicrobial agents (D. B. Janakiramudu et al., 2017).

Molecular Docking Studies

• Molecular docking studies to understand the interaction between related compounds and biological targets, which could inform drug design and discovery processes (D. B. Janakiramudu et al., 2017).